Cas no 1028708-16-8 (Stemoninine; 1-Oxo, 9a-hydroxy, 2,3-didehydro)

• Product Name: Stemoninine; 1-Oxo, 9a-hydroxy, 2,3-didehydro
• CAS No: 1028708-16-8
• MF: C₂₂H₂₇NO₇
• MW: 417.452286958694
• CID: 6729265
• Update Time: 2024-03-03

Stemoninine; 1-Oxo, 9a-hydroxy, 2,3-didehydro Chemical and Physical Properties

Names and Identifiers

• Stemoenonine
• (+)-Stemoenonine
• Stemoninine; 1-Oxo, 9a-hydroxy, 2,3-didehydro

• Inchi： 1S/C22H27NO7/c1-4-13-18-15(29-21(13)10-12(3)20(26)30-21)6-5-7-23-14(9-17(24)22(18,23)27)16-8-11(2)19(25)28-16/h9-11,13,15-16,18,27H,4-8H2,1-3H3
• InChI Key： IBSIXTBWRINYOT-UHFFFAOYSA-N
• SMILES： CCC1C2(C=C(C)C(=O)O2)OC2CCCN3C(C12)(O)C(=O)C=C3C1OC(=O)C(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• XLogP3: 2.099

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Stemona alkaloids Stemoamide-type alkaloids Stichoneurine-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Stemona alkaloids Stichoneurine-type alkaloids